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Compound of Interest

Compound Name: Oxypyrrolnitrin

Cat. No.: B579091

A Note on Nomenclature: Initial searches for "oxypyrrolnitrin” did not yield a recognized
chemical entity. It is highly probable that the intended compound of interest is Pyrrolnitrin, a
well-documented antifungal metabolite. This guide will focus on Pyrrolnitrin.

Pyrrolnitrin is a secondary metabolite produced by several species of Pseudomonas bacteria.
[1] It exhibits potent antifungal activity against a broad spectrum of fungi, including
dermatophytes, making it a significant compound in both agricultural and clinical research.[1]

Chemical Identity of Pyrrolnitrin

A clear understanding of a compound's chemical identifiers is fundamental for research and
regulatory purposes. The key identifiers for Pyrrolnitrin are summarized below.
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Chemical Identifier Value

CAS Number 1018-71-9[1]

Molecular Formula C10HeCI2N202[1][2]

IUPAC Name 3-chloro-4-(3-chloro-2-nitrophenyl)-1H-pyrrole[1]

inChi INChl=1S/C10H6CI2N202/c11-8-3-1-2-
6(10(8)14(15)16)7-4-13-5-9(7)12/h1-5,13H[1]

InChiKey QJBZDBLBQWFTPZ-UHFFFAOYSA-N[1]

SMILES Ell[I]CC(=C(C(=Cl)CI)N(=O)=O)CZ=C(C=CN2)

PubChem CID 13916[1]

Mechanism of Action: Disrupting Fungal Respiration

Pyrrolnitrin's primary mode of action is the inhibition of the fungal respiratory chain.[1] It
specifically targets and disrupts the terminal electron transport system, leading to a cessation
of cellular respiration and subsequent cell death.[1] This targeted mechanism contributes to its
efficacy as an antifungal agent.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of scientific
research. Below are generalized methodologies for the isolation and antifungal susceptibility
testing of Pyrrolnitrin.

1. Isolation of Pyrrolnitrin from Pseudomonas species:

o Culture Preparation: A pure culture of a Pyrrolnitrin-producing Pseudomonas strain is
inoculated into a suitable liquid broth medium (e.g., Nutrient Broth or a specialized
production medium) and incubated under optimal conditions (temperature, shaking speed)
for a defined period to allow for metabolite production.

o Extraction: The culture broth is centrifuged to separate the bacterial cells from the
supernatant. The supernatant, containing the secreted Pyrrolnitrin, is then extracted using a
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non-polar organic solvent such as ethyl acetate. This process is typically repeated multiple
times to ensure complete extraction.

 Purification: The crude extract is concentrated under reduced pressure. The resulting residue
is then subjected to chromatographic techniques for purification. This may involve column
chromatography using silica gel, followed by high-performance liquid chromatography
(HPLC) to obtain pure Pyrrolnitrin.

o Characterization: The purified compound is characterized using spectroscopic methods such
as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to confirm its identity
and purity by comparing the data with known standards for Pyrrolnitrin.

2. Antifungal Susceptibility Testing:

» Broth Microdilution Assay: This method is used to determine the Minimum Inhibitory
Concentration (MIC) of Pyrrolnitrin against a specific fungal strain.

[e]

A serial dilution of Pyrrolnitrin is prepared in a multi-well microtiter plate containing a fungal
growth medium.

[e]

Each well is then inoculated with a standardized suspension of the target fungus.

o

The plate is incubated under conditions suitable for fungal growth.

[¢]

The MIC is determined as the lowest concentration of Pyrrolnitrin that visibly inhibits fungal
growth.

Logical Workflow for Pyrrolnitrin Research

The following diagram illustrates a typical workflow for the discovery and initial evaluation of
Pyrrolnitrin as an antifungal agent.
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Caption: A logical workflow for the discovery and evaluation of Pyrrolnitrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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